Cas no 851199-64-9 (2-4-(cyclohexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-(cyclohexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 851199-64-9
• MF: C₁₈H₂₇BO₃
• MW: 302.216185808182
• CID: 4230695
• PubChem ID: 57975372
• Update Time: 2025-05-20

2-4-(cyclohexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-
• 2-4-(cyclohexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL1129134
• EN300-1706330
• 851199-64-9
• Z1336746067
• 2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• GLZDNMLUSAZKBG-UHFFFAOYSA-N
• 2-(4-(cyclohexyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C18H27BO3/c1-17(2)18(3,4)22-19(21-17)14-10-12-16(13-11-14)20-15-8-6-5-7-9-15/h10-13,15H,5-9H2,1-4H3
• InChI Key： GLZDNMLUSAZKBG-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(OC2CCCCC2)C=C1

Computed Properties

• Exact Mass: 302.2053249Da
• Monoisotopic Mass: 302.2053249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-4-(cyclohexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-4-(cyclohexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 851199-64-9)

2-4-(cyclohexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boronic ester compound with significant applications in organic synthesis and pharmaceutical research. With the CAS number 851199-64-9, this chemical has garnered attention for its unique structural properties and versatility in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. Its molecular formula, C18H27BO3, and molecular weight of 302.22 g/mol make it a valuable intermediate in the development of advanced materials and bioactive molecules.

The compound’s cyclohexyloxy and tetramethyl-dioxaborolane groups contribute to its stability and reactivity, making it a preferred choice for catalytic transformations. Recent trends in green chemistry and sustainable synthesis have further highlighted its relevance, as researchers seek eco-friendly alternatives for traditional reagents. Users often search for "boronic ester applications" or "how to handle air-sensitive boron compounds," reflecting the growing interest in its practical use and storage conditions.

In pharmaceutical contexts, 2-4-(cyclohexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is explored for its potential in drug discovery, particularly in the synthesis of kinase inhibitors and anticancer agents. This aligns with the surge in searches for "boron-based therapeutics" and "novel drug intermediates." Its compatibility with palladium catalysis also positions it as a key player in high-throughput screening methodologies, a hot topic in AI-driven drug design.

From an industrial perspective, the compound’s role in material science cannot be overlooked. It is employed in the fabrication of organic electronic devices, such as OLEDs and sensors, addressing the demand for "advanced functional materials"—a frequently queried term in academic and commercial databases. Its thermal stability and solubility in common organic solvents enhance its utility in thin-film deposition processes.

Quality control and analytical characterization of CAS 851199-64-9 are critical for ensuring reproducibility in research. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly discussed in forums and publications, reflecting user queries such as "how to purify boronic esters" or "best practices for boron compound analysis." These discussions underscore the need for standardized protocols in handling this compound.

In summary, 2-4-(cyclohexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 851199-64-9) is a multifaceted compound bridging organic chemistry, pharmaceuticals, and materials engineering. Its alignment with trending topics like sustainable chemistry and AI-aided molecular design ensures its continued relevance in scientific and industrial advancements.